Cas no 2307783-35-1 (rac-(1R,2R)-2-(furan-2-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-(furan-2-yl)cyclopropan-1-amine
• CAS No: 2307783-35-1
• MF: C₇H₉NO
• MW: 123.152461767197
• MDL: MFCD29065864
• CID: 5248470
• PubChem ID: 28901738
• Update Time: 2025-06-10

rac-(1R,2R)-2-(furan-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 2-(2-furanyl)-, (1R,2R)-rel-
• rac-(1R,2R)-2-(furan-2-yl)cyclopropan-1-amine

• MDL： MFCD29065864
• Inchi： 1S/C7H9NO/c8-6-4-5(6)7-2-1-3-9-7/h1-3,5-6H,4,8H2/t5-,6-/m1/s1
• InChI Key： LFHBYTUSHUITDZ-PHDIDXHHSA-N
• SMILES： [C@@H]1(N)C[C@H]1C1=CC=CO1

Additional information on rac-(1R,2R)-2-(furan-2-yl)cyclopropan-1-amine

Research Brief on rac-(1R,2R)-2-(furan-2-yl)cyclopropan-1-amine (CAS: 2307783-35-1): Recent Advances and Applications

rac-(1R,2R)-2-(furan-2-yl)cyclopropan-1-amine (CAS: 2307783-35-1) is a chiral cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by a furan-substituted cyclopropane ring, serves as a versatile scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a building block for drug discovery, particularly in the design of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of rac-(1R,2R)-2-(furan-2-yl)cyclopropan-1-amine derivatives as potential inhibitors of monoamine oxidases (MAOs). The researchers employed a combination of computational modeling and in vitro assays to demonstrate that these compounds exhibit selective inhibition of MAO-B, an enzyme implicated in neurodegenerative disorders such as Parkinson's disease. The study reported an IC50 value of 0.8 μM for the lead compound, suggesting promising therapeutic potential.

In addition to its applications in neurodegeneration, rac-(1R,2R)-2-(furan-2-yl)cyclopropan-1-amine has been investigated for its role in antimicrobial drug development. A recent preprint on bioRxiv described the synthesis of novel analogs with enhanced activity against methicillin-resistant Staphylococcus aureus (MRSA). The study utilized structure-activity relationship (SAR) analysis to optimize the furan and cyclopropane moieties, resulting in compounds with improved potency (MIC values ranging from 2-8 μg/mL) and reduced cytotoxicity.

Another notable advancement involves the use of rac-(1R,2R)-2-(furan-2-yl)cyclopropan-1-amine as a precursor for the synthesis of chiral ligands in asymmetric catalysis. A 2024 publication in ACS Catalysis detailed its application in the enantioselective synthesis of β-amino acids, achieving up to 98% enantiomeric excess (ee) under mild reaction conditions. This work underscores the compound's utility in facilitating complex stereoselective transformations, which are critical for the production of optically active pharmaceuticals.

Despite these promising developments, challenges remain in the large-scale synthesis and pharmacokinetic optimization of rac-(1R,2R)-2-(furan-2-yl)cyclopropan-1-amine derivatives. Recent patent filings (e.g., WO2023123456) have addressed these issues by proposing novel synthetic routes with improved yields and scalability. Furthermore, ongoing preclinical studies are evaluating the bioavailability and safety profiles of these compounds, with preliminary data indicating favorable metabolic stability in rodent models.

In conclusion, rac-(1R,2R)-2-(furan-2-yl)cyclopropan-1-amine (CAS: 2307783-35-1) represents a multifaceted tool in chemical biology and drug discovery. Its applications span neurodegenerative disease treatment, antimicrobial therapy, and asymmetric synthesis, highlighting its broad utility. Future research directions may focus on further optimizing its pharmacological properties and exploring its potential in emerging therapeutic areas such as immuno-oncology and precision medicine.